Cas no 76974-79-3 (Strigolactone GR24)

• Product Name: Strigolactone GR24
• CAS No: 76974-79-3
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• MDL: MFCD12405021
• CID: 579129
• Update Time: 2025-05-20

Strigolactone GR24 Chemical and Physical Properties

Names and Identifiers

• 2H-Indeno[1,2-b]furan-2-one,3-[[[(2R)-2,5-dihydro-4-methyl-5-oxo-2-furanyl]oxy]methylene]-3,3a,4,8b-tetrahydro-,(3E,3aR,8bS)-rel-
• rac-GR24
• (3E,3aR,8bS)-3-[[(2S)-4-methyl-5-oxo-2H-furan-2-yl]oxymethylidene]-4,8b-dihydro-3aH-indeno[1,2-b]furan-2-one
• 2H-Indeno[1,2-b]furan-2-one,3-[[[(2R)-2,5-dihydro-4-methyl-5-oxo-2-furanyl]oxy]methylene]-3,3a,4,8b-tetrahydro-,(3E,3aR,8bS)-
• Strigolactones
• GR24
• Strigolactone analog
• Strigolactone GR24

• MDL： MFCD12405021
• Inchi： 1S/C17H14O5/c1-9-6-14(21-16(9)18)20-8-13-12-7-10-4-2-3-5-11(10)15(12)22-17(13)19/h2-6,8,12,14-15H,7H2,1H3/b13-8+/t12-,14-,15-/m1/s1
• InChI Key： XHSDUVBUZOUAOQ-WJQMYRPNSA-N
• SMILES： O1C(/C(=C/O[C@H]2C=C(C)C(=O)O2)/[C@H]2CC3C=CC=CC=3[C@@H]12)=O

Computed Properties

• Exact Mass: 298.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 576
• Topological Polar Surface Area: 61.8

Experimental Properties

• PSA: 61.83000
• LogP: 2.18650

Additional information on Strigolactone GR24

Strigolactone GR24: A Comprehensive Overview

Strigolactone GR24, with the CAS number 76974-79-3, is a synthetic analog of strigolactones, a class of plant hormones that play a pivotal role in regulating plant growth and development. Discovered in the early 21st century, GR24 has become a cornerstone in plant science research due to its ability to mimic the effects of endogenous strigolactones. This compound has been extensively studied for its role in plant growth regulation, particularly in promoting shoot branching and enhancing root development. Recent advancements in molecular biology have further elucidated the mechanisms by which GR24 interacts with plant signaling pathways, making it a valuable tool in agricultural biotechnology.

The chemical structure of GR24 is characterized by a unique arrangement of carbon atoms that closely resembles natural strigolactones. This structural similarity allows GR24 to bind effectively to specific receptors in plant cells, triggering a cascade of biochemical reactions. One of the most significant findings in recent research is the identification of the D14 receptor as a key player in GR24-mediated signaling. Studies have shown that GR24 binds to D14, leading to the degradation of transcription factors such as MAX2, which are critical for regulating shoot branching. This discovery has opened new avenues for understanding how plants balance resource allocation between above-ground and below-ground tissues.

In agricultural applications, GR24 has shown immense potential as a bioactive compound for improving crop yields. By promoting lateral root development, GR24 enhances nutrient uptake efficiency, particularly under suboptimal soil conditions. Recent field trials have demonstrated that foliar application of GR24 can significantly increase crop productivity without adverse environmental impacts. Moreover, researchers are exploring the use of GR24 in conjunction with other plant hormones to create synergistic effects that optimize plant growth under various stress conditions.

The latest research on Strigolactone GR24 has also shed light on its role in interspecies communication within ecosystems. For instance, studies have revealed that exuded strigolactones can attract beneficial soil microbes, fostering symbiotic relationships that enhance plant health. This finding underscores the broader ecological significance of GR24 beyond its direct agricultural applications. Furthermore, advancements in synthetic biology have enabled the production of GR24 through microbial fermentation, offering a sustainable alternative to chemical synthesis.

In conclusion, Strigolactone GR24 represents a groundbreaking advancement in plant science and agricultural biotechnology. Its ability to regulate plant growth and development through precise molecular mechanisms makes it an invaluable tool for addressing global challenges such as food security and sustainable agriculture. As research continues to uncover new applications and insights into the functions of GR24, its role in shaping future agricultural practices is poised to grow even further.